Cas no 225234-00-4 (S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE)

S-Nitroso-N-heptanoyl-D,L-penicillamine (SNAP) is a nitric oxide (NO) donor compound with applications in biochemical and pharmacological research. Its key advantage lies in its stability and controlled NO release under physiological conditions, making it a valuable tool for studying NO-mediated processes such as vasodilation, neurotransmission, and antimicrobial activity. The heptanoyl modification enhances lipophilicity, improving membrane permeability for cellular studies. SNAP's ability to deliver NO in a sustained manner allows for precise experimental modulation of NO signaling pathways. It is particularly useful in investigations of cardiovascular and neurological systems, where NO plays a critical regulatory role. The compound is synthesized with high purity to ensure reproducibility in research settings.

S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE structure

225234-00-4 structure

Product Name:S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE

CAS No:225234-00-4

MF:C₁₂H₂₂N₂O₄S

MW:290.379082202911

CID:825346

PubChem ID:5057706

Update Time:2025-10-29

S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE Chemical and Physical Properties

Names and Identifiers

- S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE
- 2-(heptanoylamino)-3-methyl-3-nitrososulfanylbutanoic acid
- S-Nitroso-N-heptanoy
- SNHP
- 225234-00-4
- DTXSID80407871
- 2-Heptanamido-3-methyl-3-(nitrosothio)butanoic acid
- DB-231775
- Inchi： 1S/C12H22N2O4S/c1-4-5-6-7-8-9(15)13-10(11(16)17)12(2,3)19-14-18/h10H,4-8H2,1-3H3,(H,13,15)(H,16,17)
- InChI Key： HBOOWOBHDQOPRF-UHFFFAOYSA-N
- SMILES： S(C(C)(C)C(C(=O)O)NC(CCCCCC)=O)N=O

Computed Properties

Exact Mass: 290.13000
Monoisotopic Mass: 290.13002836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 9
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 121Å²

Experimental Properties

PSA: 124.62000
LogP: 3.55970

S-NITROSO-N-HEPTANOYL-D,L-PENICILLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N527775-10mg	S-Nitroso-N-heptanoyl-D,L-penicillamine	225234-00-4	10mg	$167.00	2023-05-17
TRC	N527775-100mg	S-Nitroso-N-heptanoyl-D,L-penicillamine	225234-00-4	100mg	$1315.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-220023-10mg	S-Nitroso-N-heptanoyl-D,L-penicillamine,	225234-00-4	10mg	￥2407.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-220023-10 mg	S-Nitroso-N-heptanoyl-D,L-penicillamine,	225234-00-4	10mg	￥2,407.00	2023-07-10